(5-Chloro-2-nitro-benzylsulfanyl)-acetic acid

• Molecular Formula: C9H8ClNO4S
• Molecular Weight: 261.68 g/mol
• IUPAC Name: 2-[(5-chloro-2-nitrophenyl)methylsulfanyl]acetic acid
• InChI: InChI=1S/C9H8ClNO4S/c10-7-1-2-8(11(14)15)6(3-7)4-16-5-9(12)13/h1-3H,4-5H2,(H,12,13)
• InChI Key: OMSPGCOFTNLREN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)CSCC(=O)O)[N+](=O)[O-]

Description

(5-Chloro-2-nitro-benzylsulfanyl)-acetic acid is a useful research compound. Its molecular formula is C9H8ClNO4S and its molecular weight is 261.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Mercapto-acetic acid (1.39 ml, 20 mmol) was dissolved in a 3.3 molar aqueous solution of sodium hydroxide (12 ml, 40 mmol) and cooled in an ice bath, before an acetone (50 ml) solution of 2-Bromomethyl-4-chloro-1-nitro-benzene (T. J. McCord et al, J. Het. Chem. 1972, 119–122)(5 g, 20 mmol) was added slowly. The resulting solution was stirred for 20 hours at room temperature before being diluted with water (50 ml) and extracted with dichloromethane (25 ml). The aqueous phase was made acidic with acetic acid and extracted with dichloromethane (2×25 ml). The combined organics were washed with brine, dried (MgSO4), filtered and evaporated to give the title product as an off-white foam (3.65 g).